Cas no 937598-66-8 (4-(cyclohexyloxy)-3-fluoroaniline)

• Product Name: 4-(cyclohexyloxy)-3-fluoroaniline
• CAS No: 937598-66-8
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 3032246
• PubChem ID: 19627258
• Update Time: 2025-11-02

4-(cyclohexyloxy)-3-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 4-(cyclohexyloxy)-3-fluoroaniline
• AKOS000318395
• 937598-66-8
• STL414560
• 4-cyclohexyloxy-3-fluoroaniline
• SB78665
• KS-5647
• SCHEMBL622131

• MDL： MFCD08699639
• Inchi： 1S/C12H16FNO/c13-11-8-9(14)6-7-12(11)15-10-4-2-1-3-5-10/h6-8,10H,1-5,14H2
• InChI Key： POSBLDQUUHXASU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC1CCCCC1)N

Computed Properties

• Exact Mass: 209.121592296Da
• Monoisotopic Mass: 209.121592296Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-(cyclohexyloxy)-3-fluoroaniline

4-(Cyclohexyloxy)-3-fluoroaniline (CAS No. 937598-66-8): A Comprehensive Overview

4-(Cyclohexyloxy)-3-fluoroaniline (CAS No. 937598-66-8) is a specialized organic compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This fluoroaniline derivative is characterized by its unique molecular structure, which combines a cyclohexyl ether group with a fluorine-substituted aniline moiety. Its chemical formula is C12H16FNO, and it is often utilized as a key intermediate in the synthesis of more complex molecules.

The growing interest in 4-(cyclohexyloxy)-3-fluoroaniline applications can be attributed to its versatility in drug discovery and material science. Researchers are particularly intrigued by its potential role in developing novel therapeutic agents, especially in the fields of oncology and neurology. Recent studies have explored its use as a building block for small-molecule inhibitors, which are increasingly important in targeted drug therapies.

From a chemical properties perspective, this compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, while being less soluble in water. Its molecular weight of 209.26 g/mol and specific structural features make it an attractive candidate for structure-activity relationship (SAR) studies. The presence of both the electron-withdrawing fluorine atom and the electron-donating cyclohexyloxy group creates interesting electronic effects that influence its reactivity.

In the context of current pharmaceutical research trends, 4-(cyclohexyloxy)-3-fluoroaniline synthesis methods have been optimized to achieve higher yields and purity. Many synthetic protocols focus on palladium-catalyzed coupling reactions or nucleophilic aromatic substitution strategies. These advancements align with the industry's push toward more sustainable chemistry practices and green synthesis approaches.

The market demand for this compound has seen steady growth, particularly from contract research organizations (CROs) and pharmaceutical development companies. Analytical techniques such as HPLC purity analysis and mass spectrometry characterization are routinely employed to ensure the quality of commercial samples. Storage recommendations typically suggest keeping the material in a cool, dry place under inert atmosphere to maintain stability.

Recent patent literature reveals numerous applications of 4-(cyclohexyloxy)-3-fluoroaniline derivatives in medicinal chemistry. Several drug candidates containing this structural motif are currently in various stages of clinical trials, particularly for treating central nervous system disorders and inflammatory conditions. This aligns with current healthcare priorities addressing neurological diseases and chronic inflammation.

From a regulatory perspective, while 4-(cyclohexyloxy)-3-fluoroaniline itself is not classified as hazardous, proper laboratory handling procedures should always be followed. Material Safety Data Sheets (MSDS) provide comprehensive guidance on personal protective equipment and first aid measures. The compound's environmental fate and biodegradability characteristics are subjects of ongoing research as part of broader green chemistry initiatives.

The global supply chain for this specialty chemical involves several reputable manufacturers, with quality control being a critical factor in procurement decisions. Pricing trends reflect the compound's position as a high-value intermediate, with costs influenced by raw material availability and synthetic complexity. Many suppliers now offer custom synthesis services to meet specific customer requirements for purity or isotopic labeling.

Looking toward future applications, researchers are investigating the potential of 4-(cyclohexyloxy)-3-fluoroaniline analogs in materials science, particularly in the development of organic electronic materials and liquid crystal displays. The compound's aromatic system and substituent pattern make it an interesting candidate for molecular engineering in these emerging technologies.

For laboratories working with this compound, proper analytical method development is essential. Common techniques include reverse-phase HPLC with UV detection and GC-MS for volatile impurities. The compound's spectroscopic properties, including characteristic NMR signals and IR absorption bands, serve as important quality control markers. Many research papers provide detailed spectral data interpretation for this molecule.

In conclusion, 4-(cyclohexyloxy)-3-fluoroaniline (CAS No. 937598-66-8) represents an important building block in modern chemical research. Its diverse applications across multiple scientific disciplines, combined with ongoing innovations in synthetic methodology, ensure its continued relevance in both academic and industrial settings. As research into fluorinated compounds and aniline derivatives advances, this molecule will likely play an increasingly significant role in the development of new technologies and therapeutic agents.